Cas no 2229115-22-2 (4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine)

• Product Name: 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine
• CAS No: 2229115-22-2
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5993610
• PubChem ID: 165677088
• Update Time: 2025-05-30

4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine
• 2229115-22-2
• 4-{1-[5-(2-methylcyclopropyl)furan-2-yl]ethyl}piperidine
• EN300-1731780

• Inchi： 1S/C15H23NO/c1-10-9-13(10)15-4-3-14(17-15)11(2)12-5-7-16-8-6-12/h3-4,10-13,16H,5-9H2,1-2H3
• InChI Key： QCQJIACMJWLLTI-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine

Recent Advances in the Study of 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine (CAS: 2229115-22-2)

The compound 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine (CAS: 2229115-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine exhibits modulatory effects on neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. These findings have sparked interest in its potential applications for neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.

In addition to its CNS activity, recent research has explored the compound's potential as an anti-inflammatory agent. Studies have demonstrated that 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine can inhibit key inflammatory pathways, including the NF-κB signaling cascade. This property suggests its utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. However, further preclinical and clinical studies are needed to validate these findings and assess the compound's safety profile.

The synthetic chemistry community has also made strides in developing efficient and scalable routes for the production of 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine. Recent publications highlight innovative catalytic methods that improve yield and purity while reducing environmental impact. These advancements are critical for enabling large-scale production and facilitating further pharmacological evaluation.

Despite the promising results, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Researchers are currently employing advanced techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to characterize its metabolic pathways and identify potential metabolites. These studies are essential for optimizing dosing regimens and minimizing adverse effects in future clinical applications.

In conclusion, 4-{1-5-(2-methylcyclopropyl)furan-2-ylethyl}piperidine (CAS: 2229115-22-2) represents a compelling area of research with broad therapeutic potential. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine. The interdisciplinary efforts of chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically viable treatments.